Cas no 2137485-23-3 ((1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride)

• Product Name: (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride
• CAS No: 2137485-23-3
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• CID: 6349514
• PubChem ID: 137701365
• Update Time: 2025-10-19

(1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB46963
• MFCD29920666
• SB47141
• 4-aminocyclopentane-1,2-diol hydrochloride
• EN300-719116
• (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride
• SY346437
• 2137485-23-3

• Inchi： 1S/C5H11NO2.ClH/c6-3-1-4(7)5(8)2-3;/h3-5,7-8H,1-2,6H2;1H
• InChI Key： VAAWFGANNVMGPH-UHFFFAOYSA-N
• SMILES： Cl.OC1CC(CC1O)N

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride

Introduction to (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride (CAS No. 2137485-23-3)

(1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride, identified by its CAS number 2137485-23-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, a hydrochloride salt, has garnered attention due to its structural complexity and potential biological activities. The stereochemistry of the cyclopentane ring, with specific configurations at the 1st, 2nd, and 4th positions, makes it a valuable scaffold for drug design and development.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This property allows for more efficient drug delivery systems and improved bioavailability. In recent years, there has been a growing interest in the development of chiral compounds for their ability to interact selectively with biological targets. The precise stereochemical arrangement of (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride makes it a promising candidate for such applications.

Research in the field of peptidomimetics has highlighted the importance of cyclic amino acids in mimicking the structure and function of natural peptides. The< strong>cyclopentane ring in this compound provides a stable framework that can be modified to achieve specific biological effects. For instance, studies have shown that peptidomimetics derived from cyclopentane amino acids exhibit enhanced binding affinity and selectivity towards target enzymes and receptors.

One of the most compelling aspects of (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride is its potential as a building block for more complex pharmacophores. The presence of both an amine group and hydroxyl groups on the cyclopentane ring allows for further functionalization through various chemical reactions. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In recent academic publications, researchers have explored the pharmacological properties of derivatives of this compound. For example, studies have demonstrated that certain analogs exhibit inhibitory activity against enzymes involved in inflammatory pathways. These findings suggest that (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride and its derivatives could be valuable in the development of drugs targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride involves multi-step organic reactions that require careful control of stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve the desired configuration at each stereocenter. These methods ensure high enantiomeric purity, which is crucial for biological activity.

The< strong>hydrochloride form not only improves solubility but also enhances stability under various storage conditions. This is particularly important for pharmaceutical products that need to maintain their efficacy over time. The stability profile of this compound has been thoroughly investigated through various degradation studies conducted under different pH conditions and temperatures.

Computational modeling has also played a significant role in understanding the interactions between (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride and biological targets. Molecular dynamics simulations have been used to predict binding affinities and identify key interaction points with enzymes and receptors. These computational studies provide valuable insights that guide experimental efforts in drug discovery.

The potential applications of this compound extend beyond traditional small-molecule drugs. Researchers are exploring its use in combination therapies where it could synergize with other agents to achieve better therapeutic outcomes. Additionally, its structural features make it a candidate for developing prodrugs that release active compounds at targeted sites within the body.

In conclusion, (1R,2S,4S)-4-aminocyclopentane-1,2-diol hydrochloride (CAS No. 2137485-23-3) is a multifaceted compound with significant pharmaceutical potential. Its unique stereochemistry, solubility properties as a hydrochloride salt, and versatility in synthetic modifications make it an attractive scaffold for drug development. Ongoing research continues to uncover new applications and therapeutic possibilities for this remarkable molecule.